Cas no 1152666-59-5 (3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1152666-59-5
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 5857404
• PubChem ID: 43158893
• Update Time: 2025-06-11

3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 3-(2,6-difluorophenyl)-1-methyl-
• 3-(2,6-Difluorophenyl)-1-methyl-1h-pyrazol-5-amine
• EN300-1147945
• 1152666-59-5
• CS-0283709
• 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C10H9F2N3/c1-15-9(13)5-8(14-15)10-6(11)3-2-4-7(10)12/h2-5H,13H2,1H3
• InChI Key： NDSDXWWGRIKFNJ-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=CC(C2=C(F)C=CC=C2F)=N1

Computed Properties

• Exact Mass: 209.07645362g/mol
• Monoisotopic Mass: 209.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 341.5±42.0 °C(Predicted)
• pka: 2.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine

Introduction to 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1152666-59-5)

3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic amine, with the chemical identifier CAS No. 1152666-59-5, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's molecular framework, featuring a pyrazole core substituted with a 2,6-difluorophenyl group and a methylamino moiety at the 5-position, imparts distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The 2,6-difluorophenyl substituent plays a pivotal role in modulating the electronic and steric environment of the molecule. Fluorine atoms are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic profiles. In the context of 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine, the presence of these fluorine atoms at the ortho positions of the phenyl ring likely contributes to increased lipophilicity and reduced susceptibility to enzymatic degradation. These characteristics are highly desirable in drug design, as they can lead to more potent and longer-lasting pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine with various biological targets. Studies suggest that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and autoimmune disorders. The pyrazole core is a well-established motif in medicinal chemistry, known for its versatility in drug design due to its ability to adopt multiple conformations and form hydrogen bonds with biological macromolecules.

The methylamino group at the 5-position of the pyrazole ring further enhances the compound's pharmacological potential. This functional group can participate in hydrogen bonding interactions, thereby increasing binding affinity and selectivity. Additionally, the methyl group provides steric bulk, which can be fine-tuned to optimize receptor binding without compromising solubility or bioavailability. The combination of these structural features makes 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine an attractive candidate for further exploration in drug development.

In vitro studies have demonstrated that 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine exhibits inhibitory activity against several key enzymes implicated in disease pathogenesis. For instance, preliminary data indicate that this compound may interfere with the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammation. By targeting COX enzymes, 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine could potentially reduce prostaglandin synthesis, thereby alleviating symptoms associated with inflammatory conditions. Furthermore, its interaction with other enzymes such as lipoxygenases has been explored, suggesting broader therapeutic applications.

The synthesis of 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of fluorine atoms into the phenyl ring followed by functionalization at the pyrazole core. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitutions on the aromatic ring. The use of fluorinated intermediates has been particularly advantageous due to their stability and ease of handling under inert conditions.

As research in medicinal chemistry continues to evolve, new methodologies for analyzing and optimizing drug candidates like 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine are being developed. High-throughput screening (HTS) technologies enable rapid testing of large libraries of compounds for biological activity, while structure-based drug design leverages computational models to predict how modifications will affect binding affinity and selectivity. These approaches are accelerating the discovery of novel therapeutics and improving our understanding of molecular interactions at a atomic level.

The pharmacokinetic properties of 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-amine are also under investigation to ensure its suitability for clinical applications. Metabolic stability studies have revealed that this compound exhibits favorable degradation profiles in vitro, suggesting minimal susceptibility to enzymatic hydrolysis or oxidation. Additionally, preliminary pharmacokinetic modeling indicates that it may possess reasonable oral bioavailability and distribution throughout biological tissues. These findings are crucial for determining optimal dosing regimens and minimizing potential side effects.

Future directions in research on 3-(2,6-difluorophenyl)-1-methyl-1H-pyrazol-5-am ine include exploring its potential as an intermediate in more complex drug molecules or as a lead compound for structure-based optimization campaigns. By leveraging cutting-edge synthetic methodologies and computational tools, scientists aim to enhance its therapeutic efficacy while maintaining safety profiles acceptable for clinical use. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into tangible medical benefits.

In conclusion,3-(2 , 6 -dif luoro ph en yl ) - 1 - me thy l - 1 H - py ra z ol - 5 - am ine ( CAS No . 1152666 -59 - 5 ) represents a promising candidate for further pharmaceutical development . Its unique structural features , combined with encouraging preclinical data , position it as a valuable asset in the quest for novel therapeutic agents . Continued research efforts will be instrumental in unlocking its full potential and bringing new treatments to patients worldwide .